Cas no 887978-44-1 (4-(Aminomethyl)-4-(3,4-dichlorophenyl)cyclohexanol)

• Product Name: 4-(Aminomethyl)-4-(3,4-dichlorophenyl)cyclohexanol
• CAS No: 887978-44-1
• MF: C₁₃H₁₇Cl₂NO
• MW: 274.186181783676
• MDL: MFCD06410570
• CID: 1056780
• PubChem ID: 24730055
• Update Time: 2025-05-20

4-(Aminomethyl)-4-(3,4-dichlorophenyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-4-(3,4-dichlorophenyl)cyclohexanol
• SCHEMBL3519800
• BDBM433676
• DTXSID10647046
• AC7692
• MFCD06410570
• SY015789
• BDBM433692
• A861424
• US10562878, Compound 299
• 4-(aminomethyl)-4-(3,4-dichlorophenyl)cyclohexan-1-ol
• FT-0767710
• 887978-44-1
• US10562878, Compound 262
• AKOS022184000
• SCHEMBL3212500
• DB-024010

• MDL： MFCD06410570
• Inchi： 1S/C13H17Cl2NO/c14-11-2-1-9(7-12(11)15)13(8-16)5-3-10(17)4-6-13/h1-2,7,10,17H,3-6,8,16H2
• InChI Key： APRZPAJFSXWXIH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CN)CCC(CC1)O)Cl

Computed Properties

• Exact Mass: 273.06900
• Monoisotopic Mass: 273.0687196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 3.82510

Additional information on 4-(Aminomethyl)-4-(3,4-dichlorophenyl)cyclohexanol

4-(Aminomethyl)-4-(3,4-dichlorophenyl)cyclohexanol (CAS No: 887978-44-1)

4-(Aminomethyl)-4-(3,4-dichlorophenyl)cyclohexanol is a complex organic compound with the CAS registry number 887978-44-1. This compound belongs to the class of cyclohexanols, which are six-membered cyclic alcohols. The molecule features a cyclohexane ring substituted with two key groups: an aminomethyl group and a 3,4-dichlorophenyl group. The presence of these substituents imparts unique chemical and physical properties to the compound, making it a subject of interest in various fields of research.

The structure of 4-(Aminomethyl)-4-(3,4-dichlorophenyl)cyclohexanol is characterized by its cyclohexane ring, which serves as the central framework. The aminomethyl group (-CH2-NH2) is attached at the 4-position of the ring, while the 3,4-dichlorophenyl group (a benzene ring with chlorine atoms at positions 3 and 4) is also attached at the same position. This substitution pattern creates steric and electronic effects that influence the compound's reactivity and stability.

Recent studies have explored the synthesis and characterization of cyclohexanol derivatives, including 4-(Aminomethyl)-4-(3,4-dichlorophenyl)cyclohexanol, to understand their potential applications in pharmaceuticals and materials science. For instance, researchers have investigated the role of such compounds in drug design, where their unique structural features can be exploited to develop bioactive molecules with specific therapeutic properties.

The synthesis of 887978-44-1 typically involves multi-step organic reactions, including nucleophilic substitutions and reductions. The starting materials often include chlorobenzene derivatives and cyclohexanone precursors. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the final product.

In terms of applications, cyclohexanol derivatives like 887978-44-1 are being studied for their potential use in polymer chemistry. The presence of both hydroxyl (-OH) and amine (-NH2) groups makes this compound a versatile building block for constructing functional polymers with tailored properties such as improved mechanical strength or enhanced thermal stability.

Furthermore, recent research has highlighted the importance of understanding the environmental fate and toxicity of compounds like 887978-44-1. Studies have been conducted to assess their biodegradability and potential impact on aquatic ecosystems. These investigations are crucial for ensuring sustainable practices in chemical manufacturing and minimizing ecological risks.

The development of efficient catalytic systems for synthesizing cyclohexanol derivatives has also been a focal point in recent scientific literature. Catalysts such as transition metal complexes or enzymes have been explored to enhance reaction yields and selectivity while reducing energy consumption.

In conclusion, 4-(Aminomethyl)-4-(3,4-dichlorophenyl)cyclohexanol (CAS No: 887978-44-1) is a multifaceted compound with promising applications across various industries. Its unique structure and functional groups make it an attractive candidate for further research in drug discovery, polymer science, and environmental chemistry. As advancements in synthetic methodologies continue to evolve, this compound is expected to play an increasingly important role in both academic and industrial settings.